2-(1H-benzo[d]imidazol-1-yl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C18H19N5O/c24-18(12-23-13-20-15-5-1-2-6-16(15)23)21-14-8-10-22(11-14)17-7-3-4-9-19-17/h1-7,9,13-14H,8,10-12H2,(H,21,24)
• InChI Key: BCWAPYBBKIQKJL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CN2C=NC3=CC=CC=C32)C4=CC=CC=N4
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

The compound 2-(1H-benzo[d]imidazol-1-yl)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)acetamide is a novel molecule that is likely to have been synthesized for its potential biological activities. While the provided papers do not directly discuss this specific compound, they do provide insight into similar compounds and their synthesis, molecular structure, and biological evaluation. For instance, the first paper discusses the synthesis of N-(1,3-benzothiazole-2-yl)-2-(pyridine-3-ylformohydrazido) acetamide derivatives, which share a similar structural motif with the compound . The second paper focuses on the pKa determination of related N-(benzothiazole-2-yl) acetamide derivatives . These studies can provide a foundational understanding of the chemical behavior and potential applications of the compound of interest.

Synthesis Analysis

The synthesis of related compounds, as described in the first paper, involves a conventional method that is both facile and efficient . This suggests that the synthesis of this compound could potentially follow a similar pathway, utilizing starting materials that are readily available and reactions that are well-understood. The synthesis is likely to be confirmed through various analytical techniques such as elemental analysis, IR, ESI-MS, and NMR spectral data .

Molecular Structure Analysis

The molecular structure of acetamide derivatives is typically confirmed using spectroscopic methods. In the case of the related compounds, 1H and 13C NMR spectral data were used to elucidate the structures . Additionally, molecular docking studies can reveal how these molecules might interact with target proteins, which is crucial for understanding their potential as biological agents . The molecular structure of the compound would likely be analyzed using similar techniques to ensure the correct synthesis and to predict its biological activity.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives, such as their pKa values, are important for understanding their behavior in biological systems. The second paper provides pKa values for similar compounds, indicating the protonation states of different nitrogen atoms within the molecules . These values are crucial for predicting the solubility, permeability, and distribution of the compounds in biological environments. The physical properties such as melting point, solubility, and stability would also be important to characterize for the compound of interest.

Mechanism of Action

Benzimidazole derivatives exhibit a good binding propensity to fish sperm DNA (FS-DNA), as evident from the high binding constants. They bind to DNA via an intercalative and groove binding mode.